Cas no 2138037-20-2 (4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol)
4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
- EN300-1160344
- 2138037-20-2
- 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
-
- Inchi: 1S/C16H33NO/c1-8-17(16(5,6)7)14-11-12(18)9-10-13(14)15(2,3)4/h12-14,18H,8-11H2,1-7H3
- InChI Key: BVMJLDGYJGDCLB-UHFFFAOYSA-N
- SMILES: OC1CCC(C(C)(C)C)C(C1)N(CC)C(C)(C)C
Computed Properties
- Exact Mass: 255.256214676g/mol
- Monoisotopic Mass: 255.256214676g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 23.5Ų
4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1160344-0.05g |
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol |
2138037-20-2 | 0.05g |
$1056.0 | 2023-06-08 | ||
| Enamine | EN300-1160344-0.1g |
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol |
2138037-20-2 | 0.1g |
$1106.0 | 2023-06-08 | ||
| Enamine | EN300-1160344-0.25g |
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol |
2138037-20-2 | 0.25g |
$1156.0 | 2023-06-08 | ||
| Enamine | EN300-1160344-0.5g |
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol |
2138037-20-2 | 0.5g |
$1207.0 | 2023-06-08 | ||
| Enamine | EN300-1160344-1.0g |
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol |
2138037-20-2 | 1g |
$1256.0 | 2023-06-08 | ||
| Enamine | EN300-1160344-2.5g |
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol |
2138037-20-2 | 2.5g |
$2464.0 | 2023-06-08 | ||
| Enamine | EN300-1160344-5.0g |
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol |
2138037-20-2 | 5g |
$3645.0 | 2023-06-08 | ||
| Enamine | EN300-1160344-10.0g |
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol |
2138037-20-2 | 10g |
$5405.0 | 2023-06-08 |
4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
Introduction to 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol (CAS No. 2138037-20-2)
4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol, with the CAS number 2138037-20-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an ethylamino moiety, and a cyclohexane ring. These structural elements contribute to its potential therapeutic applications and biological activities.
The synthesis of 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol has been extensively studied, with various methods reported in the literature. One of the most common approaches involves the reaction of tert-butyl(ethyl)amine with a suitable cyclohexanone derivative, followed by reduction to form the alcohol. The tert-butyl groups provide steric protection and enhance the compound's stability, while the ethylamino moiety imparts significant biological activity.
Recent research has focused on the pharmacological properties of 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.
In addition to its anti-inflammatory properties, 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol has also been investigated for its potential neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways, including the activation of Nrf2 and inhibition of NF-kB.
The safety profile of 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol has been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further development as a therapeutic agent.
Clinical trials are currently underway to evaluate the efficacy and safety of 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. Phase II trials are expected to begin soon, focusing on specific indications such as chronic pain and neurodegenerative disorders.
In conclusion, 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol (CAS No. 2138037-20-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing treatments for various medical conditions.
2138037-20-2 (4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)